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pyrazole-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Isopropyl-1H-pyrazole-4-carboxylic acid (CAS No: 436096-96-7) is a substituted pyrazole

derivative that serves as a crucial building block in the synthesis of a variety of compounds,

particularly in the agrochemical and pharmaceutical industries.[1][2] Its structural features,

including the N-isopropyl group and the carboxylic acid moiety on the pyrazole ring, impart

specific chemical properties that make it a versatile intermediate for creating more complex

molecules with desired biological activities. This guide provides a comprehensive overview of

its known physical and chemical properties, general experimental protocols for its synthesis

and analysis, and insights into its applications.

Chemical and Physical Properties
1-Isopropyl-1H-pyrazole-4-carboxylic acid is typically available as a white to off-white

crystalline powder.[1] While specific experimental data for some physical properties like melting

point, boiling point, and pKa are not readily available in public literature, a summary of its

known and predicted properties is presented below.
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Data Presentation: Properties of 1-Isopropyl-1H-pyrazole-4-carboxylic acid

Property Value Source(s)

IUPAC Name
1-(propan-2-yl)-1H-pyrazole-4-

carboxylic acid
-

Synonyms

1-Isopropylpyrazole-4-

carboxylate, 1-propan-2-

ylpyrazole-4-carboxylate

[3]

CAS Number 436096-96-7 [2]

Molecular Formula C₇H₁₀N₂O₂ [1][2]

Molecular Weight 154.17 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1]

Melting Point

Data not available. Estimated

to be in the range of 150-

200°C based on similar

pyrazole carboxylic acids.

-

Boiling Point

Data not available. Likely to

decompose before boiling at

atmospheric pressure.

-

Solubility

The carboxylic acid group

enhances solubility in polar

solvents.[1] Specific aqueous

solubility data is not available.

-

pKa

Data not available. Estimated

to be in the range of 3-5 for the

carboxylic acid proton, typical

for carboxylic acids.

-

Purity ≥ 95% (by NMR) [1]

Storage Conditions
0-8°C, keep in a dry, well-

ventilated place.
[1][2]
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Structure:
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1-Isopropyl-1H-pyrazole-
4-carboxylic acid

Agrochemical Intermediate used in

Pharmaceutical Intermediate
 used in

Fungicide Synthesis

Anti-inflammatory Drug
Development

Succinate Dehydrogenase
Inhibitor (SDHI)

 leads to

Ethyl Formate +
Diethyl Malonate

Claisen Condensation
(Base, e.g., NaOEt)

Diethyl 2-(hydroxymethylene)malonate

Reaction with
Isopropylhydrazine

Diethyl 1-isopropyl-1H-pyrazole-
4,5-dicarboxylate (Isomer Mixture)

Hydrolysis & Decarboxylation
(e.g., NaOH, then H+)

1-Isopropyl-1H-pyrazole-
4-carboxylic acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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